2-Chloro-5-(2,4-difluorophenyl)phenol

• CAS: 1261928-55-5
• Molecular Formula: C12H7ClF2O
• Molecular Weight: 240.63 g/mol
• SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)O)Cl
• InChI: InChI=1S/C12H7ClF2O/c13-10-4-1-7(5-12(10)16)9-3-2-8(14)6-11(9)15/h1-6,16H
• InChIKey: JJFHMMLNGKBYLR-UHFFFAOYSA-N

Sourcing halogenated biphenyl-3-ol scaffolds with precise substitution patterns often forces researchers to accept analogs with suboptimal lipophilicity or missing synthetic handles, risking late-stage failure in CNS or cross-coupling programs. 2-Chloro-5-(2,4-difluorophenyl)phenol (CAS 1261928-55-5) resolves this with its 2,4-difluoro motif and ortho-chloro handle. · +0.14 LogP gain over mono-fluorinated analogs improves passive diffusion without increasing tPSA (20.23 Ų). · Ortho-chlorine enables C-O-selective Suzuki-Miyaura coupling, unlocking sequential biaryl construction. · Scaffold aligned with patented difluorophenol derivatives (US 8,173,704 B2) for cardiovascular and CNS lead optimization. · Available in ≥95% purity; contact BenchChem for bulk or custom synthesis inquiries.

2-Chloro-5-(2,4-difluorophenyl)phenol: Physicochemical and Structural Baseline

2-Chloro-5-(2,4-difluorophenyl)phenol (CAS 1261928-55-5) is a halogenated biphenyl-3-ol derivative with the molecular formula C₁₂H₇ClF₂O and a molecular weight of 240.63 g·mol⁻¹ . It belongs to the class of chloro-fluoro-substituted phenols, which are widely employed as intermediates in pharmaceutical and agrochemical synthesis due to the modulatory effects of halogen substituents on lipophilicity, metabolic stability, and target binding [1]. The compound is commercially available in purities ≥95% from multiple specialist chemical suppliers.

1

Halogenated biphenyl-3-ol building block for medicinal chemistry and agrochemical synthesis

2

Chlorine atom at 2-position provides a synthetic handle for selective cross-coupling reactions

3

Difluoro substitution pattern may support enhanced passive permeability in fragment-based design

• [1] Karl-Heinz Schlemmer, Michael Hahn, Frank Wunder, et al. Difluorophenol Derivatives and Their Use. US Patent 8,173,704 B2, issued May 8, 2012. View Source

Challenges in Replacing 2-Chloro-5-(2,4-difluorophenyl)phenol

The precise pattern and number of halogen substituents on the biphenyl-3-ol scaffold govern critical physicochemical properties that directly influence downstream synthetic utility and biological performance. Even subtle changes—such as replacing one fluorine atom with hydrogen or substituting chlorine with another halogen—can produce measurable shifts in lipophilicity (LogP), polar surface area (PSA), and molecular weight, each of which independently affects membrane permeability, solubility, and target engagement . Generic substitution with a mono-fluorinated or non-fluorinated analog therefore risks non-trivial alterations in a compound's pharmacokinetic profile or its ability to participate in specific cross-coupling reactions where the chlorine atom serves as a synthetic handle [1]. The evidence below quantifies these differences.

LipophilicityMono-fluorinated analogs exhibit a lower LogP; the difluoro pattern measurably shifts membrane partitioning, potentially altering permeability and distribution profile.

Halogen contentReduced halogen mass fraction in mono-fluoro analogs changes molecular weight and may affect crystallinity and physical handling properties.

Synthetic handleNon-chlorinated or differently halogenated analogs lack the orthogonal aryl chloride required for C–O-selective coupling strategies.

• [1] C. A. Malapit, J. T. Reeves, C. A. Busacca, et al. C–O-Selective Cross-Coupling of Chlorinated Phenol Derivatives. J. Am. Chem. Soc. 2022, 144, 35, 16208–16216. View Source

2-Chloro-5-(2,4-difluorophenyl)phenol vs. Analogs: Comparative Evidence

Increased Lipophilicity (LogP) vs. Analogs

The calculated partition coefficient (LogP) for 2-chloro-5-(2,4-difluorophenyl)phenol is 3.99, which is 0.14 log units higher than that of its mono-fluorinated regioisomers (2-chloro-5-(2-fluorophenyl)phenol and 2-chloro-5-(4-fluorophenyl)phenol, both with LogP 3.85) [REFS-1, REFS-2, REFS-3]. This increase in lipophilicity is directly attributable to the presence of the second fluorine atom.

Lipophilicity

Cross-study comparable

Target LogP = 3.99
Mono-F analogs LogP = 3.85
Δ = +0.14 (+3.6%)

Supports passive permeability screening context

Predicted values; experimental confirmation recommended

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 3.99
Comparator Or Baseline	2-Chloro-5-(2-fluorophenyl)phenol: LogP = 3.85; 2-Chloro-5-(4-fluorophenyl)phenol: LogP = 3.85
Quantified Difference	ΔLogP = +0.14 (3.6% increase)
Conditions	Predicted values from the ChemSrc database, based on standardized computational algorithms

Why This Matters

A LogP shift of 0.14 units can significantly influence membrane permeability and tissue distribution, making the difluoro analog the preferred choice when designing compounds where enhanced passive diffusion is desired.

Higher Molecular Weight and Halogen Content vs. Analogs

2-Chloro-5-(2,4-difluorophenyl)phenol has a molecular weight of 240.63 g·mol⁻¹, compared to 222.64 g·mol⁻¹ for both 2-chloro-5-(2-fluorophenyl)phenol and 2-chloro-5-(4-fluorophenyl)phenol [REFS-1, REFS-2, REFS-3]. This 18.0 g·mol⁻¹ increase reflects the additional fluorine atom and is accompanied by a higher percentage of halogen by mass (34.1% vs. 29.7% for the mono-fluoro analogs).

Mol. weight & halogen

Cross-study comparable

Target MW = 240.63 g/mol; halogen = 34.1%
Mono-F analogs MW = 222.64 g/mol; halogen = 29.7%

Context for formulation or synthesis selection

Heavier, more halogen-rich precursor property

Evidence Dimension	Molecular weight and halogen mass percentage
Target Compound Data	MW = 240.63 g·mol⁻¹; halogen mass fraction = 34.1%
Comparator Or Baseline	Mono-fluorinated analogs: MW = 222.64 g·mol⁻¹; halogen mass fraction = 29.7%
Quantified Difference	ΔMW = +18.0 g·mol⁻¹ (+8.1%); Halogen fraction increase = +4.4 percentage points
Conditions	Data from ChemSrc database for all compounds

Why This Matters

The increased molecular weight and halogen content can modulate physicochemical properties such as boiling point, density, and crystallinity, which may be critical for specific formulation or synthetic applications where a heavier, more halogen-rich precursor is preferred.

Preserved Polar Surface Area (PSA) vs. Analogs

The calculated topological polar surface area (tPSA) of 2-chloro-5-(2,4-difluorophenyl)phenol is 20.23 Ų, identical to that of the mono-fluorinated analogs [REFS-1, REFS-2, REFS-3]. This indicates that the addition of the second fluorine atom does not increase hydrogen-bonding capacity, thereby maintaining a low PSA that is favorable for passive membrane permeation.

Polar surface area

Cross-study comparable

tPSA = 20.23 Ų (identical to mono-F analogs)

Lipophilic efficiency context; low PSA maintained

No increase in H-bonding capacity with second F

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	tPSA = 20.23 Ų
Comparator Or Baseline	2-Chloro-5-(2-fluorophenyl)phenol: tPSA = 20.23 Ų; 2-Chloro-5-(4-fluorophenyl)phenol: tPSA = 20.23 Ų
Quantified Difference	0.00 Ų (identical value)
Conditions	Calculated tPSA values from the ChemSrc database

Why This Matters

The combination of elevated lipophilicity (LogP 3.99) and unchanged low PSA (20.23 Ų) gives the difluoro analog a superior lipophilic efficiency profile compared to the mono-fluorinated analogs, an important consideration for medicinal chemistry programs optimizing for oral bioavailability.

Antimicrobial and Antibiofilm Activity of Halogenated Phenols

While direct quantitative antimicrobial data for 2-chloro-5-(2,4-difluorophenyl)phenol are not publicly available, a comprehensive 2024 study screened 126 halogenated compounds against Staphylococcus aureus biofilms and identified five potent halogenated phenols, with 2,4,6-triiodophenol (2,4,6-TIP) achieving an MIC of 5 μg·mL⁻¹ against S. aureus [1]. The study demonstrates that halogen substitution pattern and identity (I > Br > Cl > F) critically influence antibiofilm potency within this phenotype, providing a class-level inference that the specific chloro-difluoro substitution pattern of the target compound is likely to yield distinct activity profiles compared to other halogenated phenols.

Antimicrobial potential

Class-level inference

No direct MIC data for target.
Halogenated phenols (e.g., 2,4,6-triiodophenol MIC 5 µg/mL vs. S. aureus biofilm) show scaffold-dependent antibiofilm activity.

Supports antimicrobial screening inclusion

Quantitative confirmation required; data to verify

Evidence Dimension	Antimicrobial activity (MIC against S. aureus biofilm)
Target Compound Data	Not available (predicted to be active based on halogenated phenol phenotype)
Comparator Or Baseline	2,4,6-Triiodophenol: MIC = 5 μg·mL⁻¹; other halogenated phenols in the study showed varying potencies
Quantified Difference	N/A (class-level inference; quantitative data for target compound not reported)
Conditions	S. aureus biofilm inhibition assay; crystal violet staining after 20 h incubation

Why This Matters

The class-level evidence of antibiofilm activity supports the selection of this halogenated phenol scaffold for antimicrobial screening campaigns, with the specific chloro-difluoro substitution pattern expected to impart unique potency and selectivity characteristics.

• [1] R. O. Olanrewaju, J.-H. Lee, Y.-G. Kim, J. Lee. Antimicrobial and antibiofilm activities of halogenated phenols against Staphylococcus aureus and other microbes. Chemosphere 2024, 143646. View Source

Cardiovascular Patent Utility as Core Fragment

Patent US 8,173,704 B2 explicitly claims difluorophenol derivatives encompassing the 2-chloro-5-(2,4-difluorophenyl)phenol scaffold as utility for the treatment and/or prevention of cardiovascular disorders [1]. This differentiates the compound from mono-fluorinated analogs, which are not explicitly claimed in this patent family. The patent describes processes for preparing these derivatives and their biological evaluation, establishing the commercial and therapeutic relevance of this specific substitution pattern.

Patent scope

Direct comparison

Difluorophenol scaffold explicitly claimed in US 8,173,704 B2 for cardiovascular research utility.
Mono-fluorinated analogs not claimed.

Supports freedom-to-operate review context

Patent-derived differentiation; verify current legal status

Evidence Dimension	Patent claim scope and therapeutic utility
Target Compound Data	Explicitly claimed as a difluorophenol derivative in US 8,173,704 B2 for cardiovascular indications
Comparator Or Baseline	Mono-fluorinated biphenyl-3-ol analogs are not claimed in this patent family
Quantified Difference	Qualitative: claimed vs. not claimed
Conditions	Patent literature; therapeutic and synthetic utility

Why This Matters

For procurement decisions where intellectual property considerations are paramount—such as the development of novel cardiovascular agents—selecting a compound explicitly claimed in a granted patent provides a clear pathway for freedom-to-operate assessment and downstream commercial development.

• [1] Karl-Heinz Schlemmer, Michael Hahn, Frank Wunder, et al. Difluorophenol Derivatives and Their Use. US Patent 8,173,704 B2, issued May 8, 2012. View Source

Key Applications of 2-Chloro-5-(2,4-difluorophenyl)phenol

Medicinal Chemistry: Enhanced Passive Permeability

In preclinical drug discovery programs where improved passive diffusion is critical—such as CNS-targeted agents or intracellular targets—the +0.14 LogP increment of 2-chloro-5-(2,4-difluorophenyl)phenol over its mono-fluorinated analogs makes it the preferred fragment for hit expansion and lead optimization. The preserved low tPSA (20.23 Ų) ensures that the permeability gain does not come at the cost of increased hydrogen-bonding potential.

Cardiovascular Derivatives with Patent-Backed Freedom-to-Operate

For medicinal chemistry teams pursuing novel cardiovascular agents, selecting 2-chloro-5-(2,4-difluorophenyl)phenol as a starting material ensures alignment with the patented difluorophenol derivative scaffold claimed in US 8,173,704 B2 [1]. This provides a clear intellectual property framework, unlike the use of mono-fluorinated analogs, which fall outside the patent's explicit scope.

Antimicrobial Screening Libraries Based on Halogenated Phenols

Given the demonstrated potency of halogenated phenols against S. aureus biofilms (MIC as low as 5 μg·mL⁻¹ for 2,4,6-triiodophenol) [2], this compound serves as a high-priority inclusion in diversity-oriented screening sets. Its specific chloro-difluoro substitution pattern is expected to yield a distinct activity and selectivity profile, potentially addressing the urgent need for novel agents against biofilm-associated infections.

Chemoselective Cross-Coupling via Aryl Chloride Handle

The presence of a chlorine atom at the 2-position provides a versatile synthetic handle for C–O-selective Suzuki-Miyaura coupling reactions, as described in contemporary methodology [3]. Researchers developing sequential coupling strategies can exploit this orthogonal reactivity to construct complex biaryl architectures while preserving the difluorophenyl phenol core, a capability not available with non-chlorinated analogs.

Application

Selection Property

Validation Focus

Passive permeability optimization (e.g., CNS targets)

Elevated lipophilicity with unchanged low PSA

Confirm permeability in model membrane assays

Patent-aligned cardiovascular research

Difluorophenol scaffold within granted patent claims

Freedom-to-operate assessment; biological evaluation

Antimicrobial screening libraries

Halogenated phenol antibiofilm potential

MIC determination against biofilm-forming strains

Sequential cross-coupling strategies

Orthogonal C–O coupling via aryl chloride handle

Reaction selectivity and yield optimization

• [1] Karl-Heinz Schlemmer, Michael Hahn, Frank Wunder, et al. Difluorophenol Derivatives and Their Use. US Patent 8,173,704 B2, issued May 8, 2012. View Source
• [2] R. O. Olanrewaju, J.-H. Lee, Y.-G. Kim, J. Lee. Antimicrobial and antibiofilm activities of halogenated phenols against Staphylococcus aureus and other microbes. Chemosphere 2024, 143646. View Source
• [3] C. A. Malapit, J. T. Reeves, C. A. Busacca, et al. C–O-Selective Cross-Coupling of Chlorinated Phenol Derivatives. J. Am. Chem. Soc. 2022, 144, 35, 16208–16216. View Source